Cas no 1631179-24-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[methyl(phenyl)amino]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[methyl(phenyl)amino]acetate
• CAS No: 1631179-24-2
• MF: C₁₇H₁₄N₂O₄
• MW: 310.304064273834
• CID: 6016882
• PubChem ID: 165728910
• Update Time: 2025-10-18

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[methyl(phenyl)amino]acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[methyl(phenyl)amino]acetate
• 1631179-24-2
• EN300-6515272

• Inchi： 1S/C17H14N2O4/c1-18(12-7-3-2-4-8-12)11-15(20)23-19-16(21)13-9-5-6-10-14(13)17(19)22/h2-10H,11H2,1H3
• InChI Key： PIHPBKBCTQXKIW-UHFFFAOYSA-N
• SMILES： O(C(CN(C)C1C=CC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 310.09535693g/mol
• Monoisotopic Mass: 310.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[methyl(phenyl)amino]acetate

Compound CAS No. 1631179-24-2: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[methyl(phenyl)amino]acetate

The compound CAS No. 1631179-24-2, also known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[methyl(phenyl)amino]acetate, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and material science.

Recent studies have highlighted the importance of isoindole derivatives like this compound in the development of bioactive molecules. The isoindole ring system, combined with the acetate group and methyl(phenyl)amino substituent, provides a versatile platform for exploring various chemical reactions and biological activities. Researchers have demonstrated that such compounds can exhibit potent inhibitory effects on key enzymes involved in disease pathways, making them promising candidates for therapeutic interventions.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives has been optimized through advanced methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the efficiency of production but also allow for greater control over the stereochemistry and regioselectivity of the final product. The integration of computational chemistry tools has further accelerated the discovery process by predicting the most stable configurations and optimal reaction conditions.

In terms of applications, this compound has shown potential in several areas. Its ability to form stable complexes with metal ions makes it a valuable component in coordination chemistry and catalysis. Additionally, its photophysical properties have been explored for use in optoelectronic materials and sensors. Recent research has also focused on its role as a building block for more complex molecular architectures, such as macrocycles and supramolecular assemblies.

The toxicity profile of this compound has been carefully evaluated in preclinical studies. Results indicate that it exhibits low cytotoxicity against normal cells while demonstrating selective activity against cancer cell lines. This dual functionality underscores its potential as a targeted drug delivery agent or an adjunct therapy in combination with conventional chemotherapeutic agents.

Looking ahead, ongoing investigations are focused on expanding the functionalization of this compound to enhance its bioavailability and pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel formulations with improved therapeutic indices. Furthermore, green chemistry approaches are being employed to develop sustainable synthesis routes that minimize environmental impact while maintaining high yields.

In conclusion, the compound CAS No. 1631179-based derivatives represent a frontier area of research with vast untapped potential. By leveraging cutting-edge technologies and interdisciplinary collaborations, scientists are paving the way for innovative solutions in medicine and materials science.